molecular formula C11H11ClS B8351004 1-Chloro-2-(cyclopent-3-enylsulfanyl)-benzene

1-Chloro-2-(cyclopent-3-enylsulfanyl)-benzene

Cat. No. B8351004
M. Wt: 210.72 g/mol
InChI Key: KNKLAVQEEONXRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-2-(cyclopent-3-enylsulfanyl)-benzene is a useful research compound. Its molecular formula is C11H11ClS and its molecular weight is 210.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11ClS

Molecular Weight

210.72 g/mol

IUPAC Name

1-chloro-2-cyclopent-3-en-1-ylsulfanylbenzene

InChI

InChI=1S/C11H11ClS/c12-10-7-3-4-8-11(10)13-9-5-1-2-6-9/h1-4,7-9H,5-6H2

InChI Key

KNKLAVQEEONXRA-UHFFFAOYSA-N

Canonical SMILES

C1C=CCC1SC2=CC=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

NaH (316 mg, 55% in mineral oil, 7.24 mmol) was suspended in DMF (6 ml) and the suspension was cooled to 0° C. A solution of 2-chloro-thiophenol (880 ml, 97% purity, 7.55 mmol) in DMF (2 ml) was added dropwise. After stirring for 45 min at 0° C. a solution of toluene-4-sulfonic acid cyclopent-3-enyl ester (1500 mg, 6.29 mmol) in DMF (3 ml) was added dropwise and the reaction mixture was stirred at room temperature for 2 days. Water was added and the mixture was extracted 3 times with EtOAc. The combined organic layers were washed with water, saturated NaHCO3 solution and brine, dried over Na2OS4 and evaporated. The remaining brown oil was purified by silica gel chromatography (heptane/EtOAc 100:0-99:1) to obtain the title compound (1.047 g, 79%) as colorless liquid.
Name
Quantity
316 mg
Type
reactant
Reaction Step One
Quantity
880 mL
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two
Quantity
1500 mg
Type
reactant
Reaction Step Three
Name
Quantity
3 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
6 mL
Type
solvent
Reaction Step Five
Yield
79%

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